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Compound of Interest

Compound Name:
2,4-Difluorophenylhydrazine

hydrochloride

Cat. No.: B1300041 Get Quote

An In-depth Technical Guide to 2,4-Difluorophenylhydrazine Hydrochloride

Introduction
2,4-Difluorophenylhydrazine hydrochloride (CAS No: 51523-79-6) is a fluorinated aromatic

hydrazine derivative that serves as a critical building block in synthetic organic chemistry. Its

unique electronic properties, imparted by the two fluorine atoms on the phenyl ring, enhance its

reactivity and stability, making it a valuable intermediate in the development of novel

compounds.[1] This technical guide provides a comprehensive overview of its physical and

chemical properties, characterization methodologies, and safety information, tailored for

researchers and professionals in drug discovery and chemical development. Its applications

are notable in the synthesis of pharmaceuticals, particularly anti-cancer agents, and in the

formulation of agrochemicals like pesticides and herbicides.[1]

Physicochemical Properties
The fundamental physical and chemical characteristics of 2,4-Difluorophenylhydrazine
hydrochloride are summarized below. These properties are essential for its handling, storage,

and application in synthetic protocols.

Table 1: Physical and Chemical Data for 2,4-Difluorophenylhydrazine Hydrochloride
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Property Value Source(s)

Molecular Formula C₆H₆F₂N₂·HCl [1][2]

Molecular Weight 180.58 g/mol [1][2][3]

Appearance
White to light yellow to dark

green powder/crystal
[1]

Melting Point 227 - 249 °C [1]

Purity ≥ 97% (Assay by titration) [1]

| Storage Conditions| Store at 2 - 8 °C, protected from light and air. |[1][4] |

Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 51523-79-6 [1][2][3]

PubChem CID 2733301 [1][3]

MDL Number MFCD00013383 [1]

EC Number 627-383-2 [3]

| Synonyms | (2,4-difluorophenyl)hydrazine;hydrochloride |[1][3] |

Reactivity and Stability
2,4-Difluorophenylhydrazine hydrochloride is a stable compound under recommended

storage conditions but can be sensitive to light and air.[1][4] The presence of electron-

withdrawing fluorine atoms enhances the reactivity of the hydrazine moiety, making it a

versatile reagent in various chemical transformations.[1]

Synthetic Applications: It is a key intermediate for synthesizing heterocyclic compounds,

such as pyrazoles and indoles, which are common scaffolds in pharmaceutically active

molecules.[5]
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Hazardous Reactions: No hazardous reactions have been reported under normal processing

conditions.[6]

Hazardous Combustion Products: In the event of a fire, it may decompose to produce toxic

gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂),

gaseous hydrogen fluoride (HF), and hydrogen chloride gas.[6]

Workflow for Physicochemical Characterization
The comprehensive analysis of a chemical intermediate like 2,4-Difluorophenylhydrazine
hydrochloride follows a logical workflow to ensure its identity, purity, and suitability for further

use. The diagram below illustrates a standard procedure for such a characterization.
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1. Material Acquisition & Initial Assessment

2. Physicochemical & Purity Analysis

3. Functional & Safety Evaluation

4. Final Qualification

Acquire Chemical Sample
(2,4-Difluorophenylhydrazine HCl)

Visual Inspection
(Color, Form)

Melting Point Determination
Structural Elucidation

(NMR, IR Spectroscopy)

Safety Data Review
(GHS, SDS)

Reactivity Studies
(Test Reactions)

Purity Assessment
(e.g., Titration, HPLC)

Stability Assessment
(Stress Conditions)

Qualified for Use in
Drug Development / Synthesis

Click to download full resolution via product page

Caption: Logical workflow for the characterization of a chemical intermediate.

Experimental Methodologies
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While specific, detailed protocols for this compound are proprietary to manufacturers, the

following section outlines the standard experimental methodologies used for its

characterization.

Purity Determination by Titration
Purity is often quantified using an acid-base or redox titration, as indicated by "Assay by

titration".[1]

Preparation: A precisely weighed sample of 2,4-Difluorophenylhydrazine hydrochloride is

dissolved in a suitable solvent (e.g., deionized water or ethanol).

Titration: The solution is titrated with a standardized solution of a strong base (e.g., sodium

hydroxide) or an oxidizing agent. An appropriate indicator or a pH meter is used to determine

the equivalence point.

Calculation: The purity of the sample is calculated based on the stoichiometry of the reaction

and the volume of titrant consumed.

Melting Point Determination
The melting point range provides a quick indication of purity. A sharp melting range typically

signifies high purity.

Sample Preparation: A small amount of the crystalline powder is packed into a capillary tube.

Analysis: The capillary tube is placed in a melting point apparatus.

Measurement: The temperature is slowly increased, and the range from which the substance

first begins to melt until it becomes completely liquid is recorded.

Spectroscopic Analysis
Spectroscopic methods are essential for confirming the chemical structure. Public databases

and suppliers indicate the availability of NMR and IR spectra for this compound.[3][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra are used

to elucidate the carbon-hydrogen framework of the molecule. The chemical shifts, splitting
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patterns, and integration of signals confirm the presence of the difluorophenyl ring and the

hydrazine moiety.[7]

Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present in the

molecule. Characteristic absorption bands for N-H stretching (hydrazine), C-F stretching

(fluorine substituents), and aromatic C-H and C=C vibrations would be expected.[3]

Safety and Handling
2,4-Difluorophenylhydrazine hydrochloride is a hazardous substance that requires careful

handling in a controlled laboratory environment.

Table 3: GHS Hazard Classification

Hazard Class Category Statement Source(s)

Acute Toxicity, Oral 4
H302: Harmful if
swallowed

[3][8]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[3][8]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[3][8]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[3][8]

| Serious Eye Damage/Irritation | 2 | H319: Causes serious eye irritation |[3][8] |

Recommended Handling Procedures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[6][8]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[4][6][8] For operations that may generate dust, a NIOSH/MSHA-approved

respirator is recommended.[6]
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First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[6][8] If

on skin, wash with plenty of soap and water.[6][8] If inhaled, move the person to fresh air.[6]

[8] If swallowed, rinse mouth and call a POISON CENTER or doctor.[6][8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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